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Compound of Interest

Compound Name: HTL14242

Cat. No.: B15620527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of HTL14242, a novel mGluR5 negative allosteric

modulator (NAM), with other clinical-stage CNS drug candidates, mavoglurant and dipraglurant.

The information presented is based on publicly available preclinical and clinical data to assist

researchers in evaluating their potential therapeutic applications.

Introduction to HTL14242 and the Role of mGluR5 in
CNS Disorders
HTL14242 is a potent, selective, and orally bioavailable negative allosteric modulator of the

metabotropic glutamate receptor 5 (mGluR5).[1] Dysregulation of the glutamatergic system,

particularly through mGluR5, is implicated in a range of neurological and psychiatric disorders,

including Parkinson's disease, anxiety, and depression. As a NAM, HTL14242 offers a

promising therapeutic strategy by dampening excessive glutamate signaling.[1] It binds to an

allosteric site on the mGluR5 receptor, distinct from the glutamate binding site, inducing a

conformational change that reduces the receptor's response to glutamate.[1] This mechanism

of action provides a nuanced approach to modulating glutamatergic neurotransmission.
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Comparative In Vitro Pharmacology
The following table summarizes the in vitro pharmacological profiles of HTL14242,

mavoglurant, and dipraglurant, highlighting their potency and affinity for the mGluR5 receptor.

Compoun
d

Target
Assay
Type

Species pKi pIC50
Referenc
e

HTL14242 mGluR5
Radioligan

d Binding
Human 9.3 9.2

MedChem

Express

Mavoglura

nt
mGluR5

Functional

Assay
Human -

30 nM

(IC50)
[2]

Dipraglura

nt
mGluR5

Radioligan

d Binding
Human 6.9 6.9

Addex

Therapeuti

cs

Comparative In Vivo Pharmacology and
Pharmacokinetics
This section details the in vivo characteristics of the three mGluR5 NAMs, including their

efficacy in animal models and key pharmacokinetic parameters.

In Vivo Efficacy in a Parkinson's Disease Model
While specific in vivo efficacy data for HTL14242 in Parkinson's disease models is not yet

publicly available, its potential is being investigated.[1] Dipraglurant has demonstrated efficacy

in a rodent model of Parkinson's disease, reducing levodopa-induced dyskinesia.[3]
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Compound Animal Model Key Findings Reference

HTL14242 -
Under investigation for

Parkinson's disease.
[1]

Mavoglurant -

Investigated for

Levodopa-induced

dyskinesia in

Parkinson's disease.

[4][5][6]

Dipraglurant
MPTP-treated

macaque

Reduced levodopa-

induced dyskinesia.
[3]

Pharmacokinetic Profiles
A comparison of the pharmacokinetic properties of HTL14242, mavoglurant, and dipraglurant is

presented below. Notably, all three compounds demonstrate the ability to penetrate the blood-

brain barrier, a critical attribute for CNS drug candidates.

Compound Species
Oral
Bioavailabil
ity (%)

Brain
Penetration

Half-life
(t1/2)

Reference

HTL14242 Dog 80 Yes 6.5 hours
MedChemEx

press

Mavoglurant Rat - Yes ~2.9 hours [7]

Dipraglurant Rat Good Excellent -
Addex

Therapeutics

Signaling Pathways and Experimental Workflows
mGluR5 Signaling Pathway
The binding of an mGluR5 NAM, such as HTL14242, modulates the Gq-coupled signaling

cascade. This ultimately leads to a reduction in neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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